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For decades, the Carr-Price test has been a staple for the colorimetric determination of vitamin

A. Its simplicity and cost-effectiveness have made it a widely used method. However, the

inherent limitations of this technique, such as the instability of the colored complex and

susceptibility to interference, necessitate validation by a more robust and specific method.

High-Performance Liquid Chromatography (HPLC) serves as the gold standard for vitamin A

analysis, offering superior accuracy, precision, and specificity. This guide provides a detailed

comparison of the Carr-Price test and HPLC analysis, complete with experimental protocols,

comparative data, and workflow diagrams to assist researchers, scientists, and drug

development professionals in validating their findings.

Principle of the Methods
Carr-Price Test: This colorimetric method is based on the reaction of vitamin A (retinol) with a

chromogenic agent, typically antimony trichloride (SbCl3) or trifluoroacetic acid (TFA), in a

chloroform solution. This reaction produces a transient blue-colored complex, the

anhydroretinylic cation, which absorbs light at a maximum wavelength of approximately 620

nm.[1] The intensity of the blue color is proportional to the concentration of vitamin A in the

sample.

High-Performance Liquid Chromatography (HPLC): HPLC is a powerful analytical technique

that separates, identifies, and quantifies components in a mixture. For vitamin A analysis, a

sample extract is injected into an HPLC system. A high-pressure pump forces a solvent (mobile

phase) through a column packed with a solid adsorbent material (stationary phase). Vitamin A

and its isomers are separated based on their differential partitioning between the mobile and
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stationary phases. A detector, typically UV-Vis or fluorescence, measures the concentration of

the eluted compounds.[2][3][4]

Experimental Protocols
Carr-Price Test Protocol
This protocol outlines a general procedure for the determination of vitamin A using the Carr-

Price reaction.

1. Reagent Preparation:

Carr-Price Reagent: Prepare a saturated solution of antimony trichloride in chloroform.

This reagent is highly corrosive and moisture-sensitive and should be handled with extreme

care in a fume hood.

Standard Vitamin A Solution: Prepare a stock solution of all-trans-retinyl acetate or all-trans-

retinol in chloroform of a known concentration. Create a series of dilutions to generate a

standard curve.

2. Sample Preparation:

Accurately weigh a known amount of the sample.

If the sample is an oil or fat, dissolve it in a known volume of chloroform.[5]

For solid samples, perform a saponification step followed by solvent extraction to isolate the

vitamin A. A common procedure involves heating the sample with ethanolic potassium

hydroxide, followed by extraction with an organic solvent like ether or hexane.[5][6]

3. Colorimetric Measurement:

Pipette a specific volume of the sample or standard solution into a cuvette.

Rapidly add a defined volume of the Carr-Price reagent and mix immediately.[5]

Measure the absorbance at 620 nm using a spectrophotometer. Due to the rapid fading of

the blue color, the reading should be taken at the point of maximum absorbance, typically
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within 5-15 seconds of adding the reagent.

4. Quantification:

Construct a standard curve by plotting the absorbance values of the standard solutions

against their known concentrations.

Determine the concentration of vitamin A in the sample by interpolating its absorbance value

on the standard curve.

HPLC Analysis Protocol
This protocol provides a standard reverse-phase HPLC method for the quantification of vitamin

A.

1. Reagent and Standard Preparation:

Mobile Phase: A common mobile phase is a mixture of methanol and water (e.g., 95:5 v/v).

[7] All solvents should be of HPLC grade.

Standard Vitamin A Solution: Prepare a stock solution of all-trans-retinyl acetate or all-trans-

retinol in a suitable solvent (e.g., ethanol or methanol) of a known concentration. Prepare a

series of working standards by diluting the stock solution with the mobile phase.[2]

2. Sample Preparation:

Saponification: Weigh a precise amount of the sample and add an ethanolic potassium

hydroxide solution.[2][6] Reflux the mixture to hydrolyze esters and release retinol.

Extraction: After saponification, extract the vitamin A into an organic solvent such as n-

hexane or petroleum ether.[2][3]

Evaporation and Reconstitution: Evaporate the organic solvent to dryness under a stream of

nitrogen. Reconstitute the residue in a known volume of the mobile phase.[2]

Filtration: Filter the reconstituted sample through a 0.45 µm syringe filter before injection into

the HPLC system.[2]
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3. Chromatographic Conditions:

HPLC System: A standard HPLC system equipped with a pump, injector, column oven, and a

UV-Vis or fluorescence detector.

Column: A C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is

commonly used.[2]

Flow Rate: A typical flow rate is 1.0 mL/min.

Detection: Set the UV detector to 325 nm, the absorption maximum for retinol.

Injection Volume: Inject a fixed volume of the sample and standard solutions (e.g., 20 µL).

4. Quantification:

Identify the retinol peak in the chromatogram based on its retention time compared to the

standard.

Construct a standard curve by plotting the peak area of the standards against their

concentrations.

Calculate the concentration of vitamin A in the sample from the standard curve.

Comparative Data Presentation
The following table summarizes the performance characteristics of the Carr-Price test and

HPLC analysis for vitamin A determination. The values are representative and may vary

depending on the specific laboratory conditions and sample matrix.
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Parameter Carr-Price Test HPLC Analysis Justification

Accuracy (%

Recovery)
80-110% 95-105%

HPLC is less prone to

matrix interference,

leading to more

accurate results.

Precision (% RSD) < 15% < 5%

HPLC offers better

instrumental precision

and reproducibility.

Specificity Low High

The Carr-Price

reagent can react with

other carotenoids and

degradation products,

leading to

overestimation.[1]

HPLC separates

vitamin A isomers and

interfering

substances.

Sensitivity (LOD) ~1 µg/mL ~0.05 µg/mL[8]

HPLC detectors,

especially

fluorescence

detectors, are

significantly more

sensitive.

Analysis Time per

Sample
~5-10 minutes ~15-30 minutes

The Carr-Price test is

faster for a single

sample, but HPLC can

be automated for

high-throughput

analysis.

Cost per Sample Low High HPLC requires

significant initial

investment in
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instrumentation and

higher solvent costs.

Solvent Waste
High (Chloroform,

SbCl3)

Moderate (Methanol,

Water)

The Carr-Price test

uses hazardous

chlorinated solvents.

Visualizing the Workflows and Validation
To better illustrate the experimental processes and the logical relationship in method validation,

the following diagrams are provided.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carr-Price Test Workflow

HPLC Analysis Workflow

Start Sample Preparation
(Dissolution/Extraction)

Add Carr-Price
Reagent

Measure Absorbance
(620 nm)

Quantify vs.
Standard Curve End

Start Saponification Solvent Extraction Evaporation &
Reconstitution Inject into HPLC Chromatographic

Separation
Detection
(325 nm)

Quantify vs.
Standard Curve End

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carr-Price Test Results
(Vitamin A Concentration)

Need for Validation
(Potential for Inaccuracy)

Inherent Limitations

Compare Results
(Accuracy, Precision, Specificity)

HPLC Analysis
(Gold Standard Method)

Requires a
Reference Method

Conclusion on Validity of
Carr-Price Results

Based on
Performance Metrics

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b158539?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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